Cas no 81907-61-1 (Ganoderic acid B)

• Product name: Ganoderic acid B
• CAS No: 81907-61-1
• MF: C₃₀H₄₄O₇
• MW: 516.666170120239
• MDL: MFCD09752803
• CID: 95021
• PubChem ID: 471003

Ganoderic acid B Chemical and Physical Properties

Names and Identifiers

• Ganoderic acid B
• (25R)-3β,7β-Dihydroxy-11,15,23-trioxo-5α-lanost-8-en-26-oic acid
• Aids070760
• Aids-070760
• Lanost-8-en-26-oic acid, 3,7-dihydroxy-3,11,23-trioxo-, (7.beta.,15.alpha.,25R)-
• (3beta,7beta,25R)-3,7-Dihydroxy-11,15,23-trioxo-lanost-8-en-26-oic acid
• (2R,6R)-6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
• 24,25-Dihydrolanosterol
• A,15
• Ganoderic acid
• Ganoderic acid A
• (25r)-3
• A,7
• (6R)-6-[(3S,7S,10S,13R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-oc
• (2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7
• UNII-AV74TFJ3IS
• GANODERIC ACID B [MI]
• DTXCID701331918
• Lanost-8-en-26-oic acid, 3,7-dihydroxy-3,11,23-trioxo-, (7beta,15alpha,25R)-
• (2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
• MFCD09752803
• HY-N2006
• Q27274134
• 81907-61-1
• CHEBI:168663
• AC-34452
• DTXSID20903983
• GANODERIC ACID B (CONSTITUENT OF GANODERMA LUCIDUM FRUITING BODY) [DSC]
• AKOS027338661
• (2r,6r)-6-[(3s,5r,7s,10s,13r,14r,17r)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1h-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxo-heptanoic acid
• AV74TFJ3IS
• MS-29597
• GANODERIC ACID B (CONSTITUENT OF GANODERMA LUCIDUM FRUITING BODY)
• LANOST-8-EN-26-OIC ACID, 3,7-DIHYDROXY-11,15,23-TRIOXO-, (3beta,7beta,25R)-
• CS-0018326
• LANOST-8-EN-26-OIC ACID, 3,7-DIHYDROXY-11,15,23-TRIOXO-, (3.BETA.,7.BETA.,25R)-
• (3β,7β,25R)-3,7-Dihydroxy-11,15,23-trioxolanost-8-en-26-oic acid (ACI)
• BCP19150
• FT-0699024
• 6-(3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
• DA-53498
• 1ST000861
• Ganoderic acid BLanost-8-en-26-oic acid, 3,7-dihydroxy-3,11,23-trioxo-, (7beta,15alpha,25R)-
• (3ss,7ss,25R)-3,7-Dihydroxy-11,15,23-trioxolanost-8-en-26-oic Acid

• MDL： MFCD09752803
• Inchi： 1S/C30H44O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21-22,32,34H,8-14H2,1-7H3,(H,36,37)/t15-,16-,18-,19+,21+,22+,28+,29-,30+/m1/s1
• InChI Key： LWPLEHFGBRFRKI-NBCWKOIPSA-N
• SMILES： C[C@@]12C(=O)C[C@H]([C@H](C)CC(=O)C[C@@H](C)C(=O)O)[C@@]1(C)CC(=O)C1[C@]3(CC[C@H](O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

• Exact Mass: 516.308704g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 516.308704g/mol
• Monoisotopic Mass: 516.308704g/mol
• Topological Polar Surface Area: 129Ų
• Heavy Atom Count: 37
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 516.7

Experimental Properties

• Color/Form: Powder
• Density: 1.22
• Melting Point: No data available
• Boiling Point: 689°C at 760 mmHg
• Flash Point: 384.4°C
• Refractive Index: 1.564
• PSA: 128.97000
• LogP: 4.13150

Ganoderic acid B Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P302+P352-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：2-8°C(BD448252)

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids